2-[4-(Trifluoromethoxy)benzenesulfonamido]acetic acid

• IUPAC Name: 2-[[4-(trifluoromethoxy)phenyl]sulfonylamino]acetic acid
• InChI: InChI=1S/C9H8F3NO5S/c10-9(11,12)18-6-1-3-7(4-2-6)19(16,17)13-5-8(14)15/h1-4,13H,5H2,(H,14,15)
• InChI Key: QMBSEHPTXYDUHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC(F)(F)F)S(=O)(=O)NCC(=O)O
• Molecular Formula: C9H8F3NO5S
• Molecular Weight: 299.23 g/mol

Description

“2-[4-(Trifluoromethoxy)benzenesulfonamido]acetic acid” is a chemical compound with the molecular formula C9H8F3NO5S. It has a molecular weight of 299.22.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8F3NO5S/c10-9(11,12)18-6-1-3-7(4-2-6)19(16,17)13-5-8(14)15/h1-4,13H,5H2,(H,14,15). This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 299.22. Unfortunately, other physical and chemical properties like boiling point, melting point, and solubility are not available in the search results.

Scientific Research Applications

Synthesis and Catalytic Applications

Research has demonstrated the utility of related benzenesulfonamide compounds in the synthesis of complex polymers and as catalysts in chemical reactions. For instance, polymers derived from benzenesulfonic acid have been utilized in the catalytic peroxidative oxidation of cyclohexane, highlighting their potential in industrial chemical processes under mild conditions, with improvements observed in yields and turnover numbers when using specific solvents like ionic liquids (Hazra et al., 2016).

Antimicrobial Applications

The antimicrobial potential of compounds bearing benzenesulfonamide and trifluoromethyl groups has been explored, with studies reporting the synthesis and evaluation of such compounds for antibacterial and antifungal activities. This research indicates the potential of these compounds in developing new antimicrobial agents (Chandak et al., 2013).

Material Science Applications

Benzenesulfonamide compounds have also found applications in material science, such as the development of photoluminescent materials. Metal-organic polymers constructed from benzenesulfonamide-based ligands have exhibited strong photoluminescence, suggesting their use in the creation of novel luminescent materials (Wei Chen et al., 2003).

Safety and Hazards

The safety data sheet (SDS) for this compound indicates that it should be handled with care. Precautions include avoiding contact with skin and eyes, not breathing in dust/fume/gas/mist/vapours/spray, and not eating, drinking, or smoking when using this product. It should be stored away from heat/sparks/open flames/hot surfaces and kept in a well-ventilated area.